Cas no 130631-19-5 (Benzenemethanamine,3-amino-a,a-dimethyl-)

• Product Name: Benzenemethanamine,3-amino-a,a-dimethyl-
• CAS No: 130631-19-5
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 102561
• PubChem ID: 20397365
• Update Time: 2025-06-23

Benzenemethanamine,3-amino-a,a-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine,3-amino-a,a-dimethyl-
• 3-(2-aminopropan-2-yl)aniline
• 3-AMINO-ALPHA,ALPHA-DIMETHYL-BENZENEMETHANAMINE
• BENZENEMETHANAMINE, 3-AMINO-ALPHA,ALPHA-DIMETHYL-
• BENZENEMETHANAMINE, 3-AMINO-α,α-DIMETHYL-
• 3-(dimethylaminomethyl)-aniline
• Benzenemethanamine, 3-amino-alpha,alpha-dimethyl- (9CI)
• MFCD08729291
• SY223644
• EN300-383842
• SCHEMBL3142063
• 3-(2-Amino-2-propyl)aniline
• AKOS006291050
• SB76362
• 130631-19-5

• Inchi： 1S/C9H14N2/c1-9(2,11)7-4-3-5-8(10)6-7/h3-6H,10-11H2,1-2H3
• InChI Key： KXAIIQFUNBGLRH-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 150.11600
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52A^2

Experimental Properties

• PSA: 52.04000
• LogP: 2.74410

Additional information on Benzenemethanamine,3-amino-a,a-dimethyl-

Benzenemethanamine, 3-Amino-a,a-Dimethyl: A Comprehensive Overview

Benzenemethanamine, 3-amino-a,a-dimethyl, also known by its CAS number 130631-19-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of benzene, with a methanamine group substituted at the third position and two methyl groups attached to the alpha position. Its structure makes it a versatile molecule with potential applications in drug discovery, polymer synthesis, and advanced materials.

The synthesis of Benzenemethanamine, 3-amino-a,a-dimethyl involves a multi-step process that typically begins with the bromination of toluene to introduce substituents on the benzene ring. This is followed by nucleophilic substitution reactions to introduce the amino and methyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact of production.

One of the most promising applications of this compound lies in its use as a precursor for advanced polymers. Researchers have demonstrated that Benzenemethanamine, 3-amino-a,a-dimethyl can be polymerized under controlled conditions to form materials with exceptional thermal stability and mechanical strength. These polymers are being explored for use in high-temperature applications, such as aerospace components and electronic devices.

In the field of drug discovery, this compound has shown potential as a building block for bioactive molecules. Its unique structure allows for the creation of compounds with specific pharmacological properties, such as enhanced bioavailability or targeted delivery. Recent studies have focused on its ability to act as a scaffold for designing inhibitors of key enzymes involved in cancer progression.

The chemical properties of Benzenemethanamine, 3-amino-a,a-dimethyl make it an attractive candidate for use in electrochemical applications. Its ability to undergo redox reactions under mild conditions has led to its investigation as an electrode material in batteries and supercapacitors. Preliminary results indicate that it could offer higher energy density compared to traditional materials.

In terms of environmental impact, researchers have been exploring green chemistry approaches to synthesize this compound. By utilizing renewable feedstocks and catalytic processes, it is possible to reduce the carbon footprint associated with its production. This aligns with global efforts to promote sustainable chemical manufacturing practices.

The safety profile of Benzenemethanamine, 3-amino-a,a-dimethyl has been thoroughly evaluated, and it is considered non-toxic under normal handling conditions. However, proper precautions should be taken during synthesis and storage to ensure compliance with occupational safety standards.

In conclusion, Benzenemethanamine, 3-amino-a,a-dimethyl (CAS No. 130631-19-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Ongoing research continues to uncover new ways to harness its unique properties, making it an important molecule in modern chemistry.